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Abstract
Tungsten hexacarbonyl, W(CO)₆, is a volatile, air-stable, white crystalline solid that serves as a

key precursor in organometallic chemistry and materials science. This document provides an

in-depth overview of its physical and chemical properties, detailed experimental protocols for its

synthesis and characterization, and a review of its reactivity. This guide is intended to be a

valuable resource for researchers utilizing W(CO)₆ in areas such as catalysis, chemical vapor

deposition, and synthetic chemistry.

Physical Properties
Tungsten hexacarbonyl is a colorless to white, crystalline solid at room temperature. It is

notable for its volatility, subliming readily under vacuum. This property is crucial for its

application in chemical vapor deposition (CVD).[1] W(CO)₆ is sparingly soluble in nonpolar

organic solvents and insoluble in water.[2]

Table 1: Physical Properties of Tungsten Hexacarbonyl
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Property Value

Molecular Formula W(CO)₆

Molecular Weight 351.90 g/mol

Appearance White crystalline powder

Density 2.65 g/cm³[2]

Melting Point 150 °C (decomposes)

Boiling Point 175 °C (sublimes)

Vapor Pressure 1.2 mmHg at 67 °C

Chemical Properties and Reactivity
W(CO)₆ features a tungsten atom in the zero oxidation state, coordinated to six carbonyl

ligands in an octahedral geometry.[2] Its chemistry is dominated by the substitution of these

carbonyl ligands.

Thermal Decomposition
Tungsten hexacarbonyl decomposes upon heating to produce metallic tungsten and carbon

monoxide. This process is fundamental to its use in CVD for the deposition of tungsten thin

films.[3]

Photochemistry
UV irradiation of W(CO)₆ in a coordinating solvent leads to the dissociation of a CO ligand and

the formation of a W(CO)₅(solvent) complex. This photochemical activation is a common

method for initiating substitution reactions.[4]

Ligand Substitution Reactions
One or more carbonyl ligands in W(CO)₆ can be displaced by a variety of other ligands, such

as phosphines, amines, and pyridines. These reactions are often facilitated by thermal or

photochemical activation and are central to the synthesis of a wide range of organotungsten

complexes.[5]
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Experimental Protocols
Synthesis of Tungsten Hexacarbonyl (Reductive
Carbonylation)
This protocol describes the synthesis of W(CO)₆ from tungsten hexachloride (WCl₆) by

reductive carbonylation.

Materials:

Tungsten hexachloride (WCl₆)

Triethylaluminium (Al(C₂H₅)₃)

Carbon monoxide (CO) gas

Anhydrous, deoxygenated solvent (e.g., hexane)

High-pressure autoclave equipped with a stirrer and gas inlet/outlet

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), charge the autoclave with a solution of

WCl₆ in the anhydrous solvent.

Cool the autoclave and slowly add a stoichiometric amount of triethylaluminium as the

reducing agent.

Seal the autoclave and purge with CO gas several times to remove any residual air.

Pressurize the autoclave with CO to the desired pressure.

Heat the reaction mixture to the specified temperature while stirring.

Maintain the reaction conditions for the prescribed duration.

After the reaction is complete, cool the autoclave to room temperature and slowly vent the

excess CO pressure in a well-ventilated fume hood.
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The crude W(CO)₆ can be isolated by filtration and purified by sublimation under vacuum.

Infrared (IR) Spectroscopy
Sample Preparation (KBr Pellet):

Thoroughly dry spectroscopic grade potassium bromide (KBr) in an oven and store it in a

desiccator.[6]

In an agate mortar, grind 1-2 mg of W(CO)₆ with approximately 100-200 mg of the dried KBr

until a fine, homogeneous powder is obtained.[6]

Place the powder into a pellet die and apply pressure using a hydraulic press to form a thin,

transparent pellet.[6]

Acquire the IR spectrum of the KBr pellet.

Sample Preparation (Solution):

Prepare a solution of W(CO)₆ in a suitable IR-transparent solvent (e.g., hexane,

cyclohexane).

Use a liquid-sample IR cell with windows appropriate for the chosen solvent (e.g., NaCl or

KBr).

Fill the cell with the solution and acquire the IR spectrum. A background spectrum of the pure

solvent should be taken for subtraction.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Dissolve an appropriate amount of W(CO)₆ (typically 10-50 mg for ¹³C NMR) in a deuterated

solvent in which it is soluble (e.g., deuterated chloroform (CDCl₃), deuterated benzene

(C₆D₆)).[7]

Transfer the solution to a 5 mm NMR tube, ensuring the sample height is adequate for the

spectrometer (typically around 4-5 cm).[8]
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Filter the solution if any solid particles are present to avoid compromising the spectral quality.

[8]

Acquire the ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a sufficient number

of scans should be acquired to achieve a good signal-to-noise ratio.[8]

Mass Spectrometry (Electron Ionization)
Procedure:

Introduce a small amount of W(CO)₆ into the mass spectrometer via a direct insertion probe

or by sublimation if using a gas-phase inlet.

Utilize electron ionization (EI) to generate charged fragments. A standard electron energy of

70 eV is typically used.[9]

The resulting mass spectrum will show a characteristic fragmentation pattern corresponding

to the sequential loss of the six carbonyl ligands.[10] The parent molecular ion [W(CO)₆]⁺ is

often observed, followed by fragments such as [W(CO)₅]⁺, [W(CO)₄]⁺, and so on, down to

the bare tungsten ion [W]⁺.[9]

Visualizations
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Figure 1: Photochemical Substitution of a CO Ligand
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Caption: Photochemical substitution of a carbonyl ligand in W(CO)₆.
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Figure 2: Workflow for Chemical Vapor Deposition (CVD)
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Caption: A simplified workflow for depositing tungsten films using W(CO)₆ in a CVD process.
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Conclusion
Tungsten hexacarbonyl is a versatile and fundamental compound in chemistry and materials

science. Its well-defined physical properties, particularly its volatility, and its predictable

reactivity make it an invaluable precursor for a wide range of applications. A thorough

understanding of its handling, synthesis, and characterization, as detailed in this guide, is

essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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